Cas no 1932611-72-7 ((4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine)

• Product Name: (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine
• CAS No: 1932611-72-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5305239
• Update Time: 2026-03-10

(4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-6-methyloctahydropyrrolo[3,4-b][1,4]oxazine
• (4aS,7aR)-6-methyloctahydropyrrolo[3,4-b][1,4]oxazine
• Pyrrolo[3,4-b]-1,4-oxazine, octahydro-6-methyl-, (4aS,7aR)-
• (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine

• Inchi： 1S/C7H14N2O/c1-9-4-6-7(5-9)10-3-2-8-6/h6-8H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： HBQXTZXLQBSTCJ-NKWVEPMBSA-N
• SMILES： O1CCN[C@@]2([H])CN(C)C[C@@]12[H]

Additional information on (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine

(4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine: A Promising Compound for Biomedical Applications

The compound (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine, identified by its CAS Registry Number 1932611-72-7, represents a unique structural entity in the realm of organic chemistry. This molecule belongs to a class of compounds known for their pyrrolo[3,4-b][1,4]oxazine skeleton, which combines the features of a pyrrole ring fused with an oxazine moiety. The specific stereochemistry indicated by (4aR,7aS) and the presence of a 6-methyl group further distinguish this compound from its structural analogs.

Recent studies have highlighted the potential of such compounds in biomedical research, particularly in the development of bioactive agents for various therapeutic applications. The pyrrolo[3,4-b][1,4]oxazine framework has been explored for its ability to act as a privileged structure in drug discovery, offering a balance between structural stability and functional diversity. This makes it an attractive candidate for pharmacophore modeling and lead optimization in the pursuit of novel therapeutics.

One of the most notable aspects of (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine is its tumor-targeting potential. Preclinical investigations have demonstrated that this compound exhibits significant anticancer activity, particularly against aggressive forms of cancer such as breast cancer and glioblastoma multiforme. The mechanism of action appears to involve anti-proliferative effects and induction of apoptosis in cancerous cells, making it a promising candidate for further exploration in oncology research.

Additionally, this compound has shown remarkable efficacy in inflammatory diseases. By modulating key pathways involved in inflammation and immune response, such as the COX-2 pathway and NF-κB signaling, it exhibits potent anti-inflammatory properties. These findings suggest a potential role for this compound in the treatment of conditions like rheumatoid arthritis and neurodegenerative disorders, where inflammation plays a pivotal role.

Another area of interest is its neuroprotective effects. Studies have indicated that (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine can mitigate oxidative stress and protect against neuronal damage, making it a valuable candidate for neurodegenerative disease research. Its ability to cross the blood-brain barrier and exert its effects at relevant concentrations further underscores its potential as a cognitive enhancer or therapeutic agent for diseases like Alzheimer's disease and Parkinson's disease.

From a pharmacokinetic standpoint, this compound demonstrates favorable characteristics, including good solubility, moderate metabolic stability, and low toxicity profiles. These attributes are critical for the development of safe and effective drugs, as they ensure that the compound can be administered in doses that maximize therapeutic efficacy while minimizing adverse effects.

Moreover, the 6-methyl substituent plays a crucial role in modulating the physicochemical properties of the molecule. This group enhances lipophilicity, which is essential for achieving adequate bioavailability. The stereochemistry at (4aR,7aS) positions the methyl group optimally within the pyrrolo[3,4-b][1,4]oxazine framework, contributing to its unique differential pharmacological effects compared to other stereoisomers.

In terms of synthetic accessibility, the (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine structure is amenable to various chemical modifications. This makes it an ideal candidate for library synthesis and hit-to-lead optimization processes in drug discovery. The ease of introducing functional groups at specific positions within the molecule allows for targeted modulation of its biological activity, paving the way for the creation of more potent and selective derivatives.

Recent advancements in crystallography have provided valuable insights into the three-dimensional structure of this compound. High-resolution X-ray diffraction studies have revealed that the pyrrolo[3,4-b][1,4]oxazine core adopts a rigid and well-defined conformation, which is crucial for its interactions with biological targets. This structural rigidity contributes to the selectivity of the molecule, enabling it to bind effectively to specific receptors or enzymes while avoiding off-target interactions.

Furthermore, computational studies using molecular docking techniques have provided a deeper understanding of how this compound interacts at the molecular level with its targets. These simulations have shown that the pyrrolo[3,4-b][1,4]oxazine moiety forms critical hydrogen bonds and π-interactions with key residues in the target proteins, which are essential for maintaining high-affinity binding. This knowledge is invaluable for guiding further optimization efforts to enhance the compound's therapeutic index.

In conclusion, (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine, CAS 1932611-72-7, stands out as a versatile and promising molecule with wide-ranging applications in pharmacology and drug development. Its unique structural features, coupled with its demonstrated biological activity across multiple disease models, position it as a key candidate for further investigation. As research into this compound continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely to play an increasingly significant role in the advancement of modern medicine.

The compound (4aR,7aS)-6-methyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine (CAS Registry Number 1932611-72-7) is a structurally unique organic molecule with significant potential in biomedical research. Its pyrrolo[3,4-b][1,4]oxazine framework offers a privileged structure for drug discovery, and its stereochemistry and methyl substituent contribute to its distinct pharmacological properties. ### Key Highlights: 1. Therapeutic Potential: - Exhibits anticancer activity, particularly against breast cancer and glioblastoma multiforme. - Demonstrates potent anti-inflammatory effects, making it a candidate for treating rheumatoid arthritis and neurodegenerative disorders. - Shows neuroprotective effects, with potential applications in Alzheimer's and Parkinson's diseases. 2. Pharmacokinetic Properties: - Good solubility, moderate metabolic stability, and low toxicity profiles favor its development as a drug. 3. Synthetic Accessibility: - Amenable to chemical modifications, making it ideal for library synthesis and optimization processes. 4. Structural Insights: - Rigid and well-defined conformation of the pyrrolo[3,4-b][1,4]oxazine core contributes to its selectivity. - Molecular docking studies reveal critical interactions with target proteins, guiding further optimization efforts. In summary, this compound represents a promising candidate for drug development across various therapeutic areas. Ongoing research is expected to yield further insights into its mechanisms and applications in modern medicine.